Cas no 284474-40-4 (1-Bromohexadecane-16,16,16-d3)
1-Bromohexadecane-16,16,16-d3 structure
Product Name:1-Bromohexadecane-16,16,16-d3
CAS No:284474-40-4
MF:C16H33Br
MW:308.355709791183
CID:248463
PubChem ID:71308861
Update Time:2025-04-19
1-Bromohexadecane-16,16,16-d3 Chemical and Physical Properties
Names and Identifiers
-
- Hexadecane-1,1,1-d3,16-bromo- (9CI)
- : 1-BROMOHEXADECANE-1D3
- 1-Bromohexadecane-16,16,16-d3, 99 atom % D
- 16-bromo-1,1,1-trideuteriohexadecane
- HY-W008625S
- CS-0568485
- DTXSID90745670
- 1-Bromohexadecane-16,16,16-d3
- 16-bromo-1, 1, 1-trideuteriohexadecane
- 284474-40-4
- D98391
- 1-Bromo(16,16,16-~2~H_3_)hexadecane
-
- Inchi: 1S/C16H33Br/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h2-16H2,1H3/i1D3
- InChI Key: HNTGIJLWHDPAFN-FIBGUPNXSA-N
- SMILES: BrCCCCCCCCCCCCCCCC([2H])([2H])[2H]
Computed Properties
- Exact Mass: 307.19539g/mol
- Monoisotopic Mass: 307.19539g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 14
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.009 g/mL at 25 °C
- Melting Point: 16-18 °C(lit.)
- Boiling Point: 190 °C/11 mmHg(lit.)
- Flash Point: 177 °C
1-Bromohexadecane-16,16,16-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B683861-1mg |
1-Bromohexadecane-16,16,16-d3 |
284474-40-4 | 1mg |
$ 64.00 | 2023-09-08 | ||
| TRC | B683861-2mg |
1-Bromohexadecane-16,16,16-d3 |
284474-40-4 | 2mg |
$ 81.00 | 2023-04-18 | ||
| TRC | B683861-10mg |
1-Bromohexadecane-16,16,16-d3 |
284474-40-4 | 10mg |
$ 115.00 | 2023-09-08 |
1-Bromohexadecane-16,16,16-d3 Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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